Cas no 1344343-51-6 (2-(oxan-3-yl)pyrrolidine)

• Product Name: 2-(oxan-3-yl)pyrrolidine
• CAS No: 1344343-51-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD17274861
• CID: 5159271
• PubChem ID: 63010650
• Update Time: 2026-03-04

2-(oxan-3-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-(tetrahydro-2H-pyran-3-yl)-
• 2-(oxan-3-yl)pyrrolidine

• MDL： MFCD17274861
• Inchi： 1S/C9H17NO/c1-4-9(10-5-1)8-3-2-6-11-7-8/h8-10H,1-7H2
• InChI Key： QQBAKGYUFQRXSE-UHFFFAOYSA-N
• SMILES： N1CCCC1C1CCCOC1

Computed Properties

• Exact Mass: 155.131
• Monoisotopic Mass: 155.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(oxan-3-yl)pyrrolidine

2-(Oxan-3-yl)Pyrrolidine: A Comprehensive Overview

The compound with CAS No. 1344343-51-6, commonly referred to as 2-(oxan-3-yl)pyrrolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with an oxane substituent at the 2-position. The oxane group introduces a cyclic ether functionality, which significantly influences the compound's chemical properties and potential applications.

Recent studies have highlighted the importance of 2-(oxan-3-yl)pyrrolidine in drug design and development. Its structural features make it an ideal candidate for exploring novel therapeutic agents. For instance, researchers have investigated its potential as a building block for creating bioactive molecules with improved pharmacokinetic profiles. The pyrrolidine ring, known for its stability and versatility, serves as a scaffold for attaching various functional groups, enabling the creation of diverse chemical entities.

The synthesis of 2-(oxan-3-yl)pyrrolidine has been optimized through various methodologies, including ring-opening reactions and catalytic processes. These advancements have not only enhanced the efficiency of production but also opened avenues for large-scale manufacturing. The compound's ability to undergo further functionalization has made it a valuable intermediate in organic synthesis.

In terms of applications, 2-(oxan-3-yl)pyrrolidine has shown promise in the development of advanced materials. Its ether functionality contributes to its ability to form stable networks, making it suitable for applications in polymer chemistry and nanotechnology. Additionally, its unique electronic properties have been leveraged in the design of novel catalysts and sensors.

Recent research has also explored the biological activity of 2-(oxan-3-yl)pyrrolidine. Studies indicate that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential use in pharmaceutical formulations. Furthermore, its ability to interact with biological systems without causing significant toxicity makes it a safer alternative to traditional compounds in certain applications.

From an environmental perspective, the synthesis and application of 2-(oxan-3-yl)pyrrolidine align with sustainable chemistry principles. Its production processes are designed to minimize waste and energy consumption, while its applications often focus on reducing environmental impact. This aligns with global efforts to promote green chemistry and sustainable development.

In conclusion, 2-(oxan-3-yl)pyrrolidine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in shaping modern chemistry and pharmacology is expected to grow significantly.